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Compound of Interest

Compound Name: Di(2-thienyl)acetic acid

Cat. No.: B1294454 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of Di(2-thienyl)acetic acid, a

heterocyclic carboxylic acid with potential applications in pharmaceutical and materials science

research. This document details the compound's chemical identity, physical and chemical

properties, and outlines a key synthetic methodology. The CAS number for Di(2-thienyl)acetic
acid is 4408-82-6.[1] This guide is intended to serve as a foundational resource for researchers

and professionals engaged in the study and application of thiophene-containing compounds.

Chemical Identity and Properties
Di(2-thienyl)acetic acid, also known as Bis(2-thienyl)acetic acid, is characterized by a central

acetic acid moiety substituted with two 2-thienyl groups.[2] This structure imparts unique

chemical properties that make it a subject of interest in various fields of chemical synthesis.

Physicochemical Data
A summary of the key physicochemical properties of Di(2-thienyl)acetic acid is presented in

the table below.
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Property Value Reference

CAS Number 4408-82-6 [1]

Molecular Formula C₁₀H₈O₂S₂ [1]

Molecular Weight 224.30 g/mol [1]

Purity ≥95% [3]

Further experimental data on properties such as melting point, boiling point, and solubility are

not readily available in the reviewed literature and would require experimental determination.

Synthesis of Di(2-thienyl)acetic Acid
While specific, detailed experimental protocols for the synthesis of Di(2-thienyl)acetic acid are

not extensively reported in readily available literature, a general synthetic approach can be

inferred from standard organic chemistry principles. A plausible method involves the reaction of

a suitable precursor, followed by hydrolysis.

General Synthetic Pathway
A potential synthetic route to Di(2-thienyl)acetic acid is outlined below. This pathway is a

hypothetical representation based on common organic reactions.
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Caption: A plausible synthetic pathway for Di(2-thienyl)acetic acid.
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Experimental Considerations
Due to the limited availability of detailed experimental protocols, researchers should approach

the synthesis of Di(2-thienyl)acetic acid with careful consideration of standard laboratory

practices for organic synthesis. This includes conducting reactions under appropriate

atmospheric conditions, using purified reagents and solvents, and monitoring reaction progress

using techniques such as Thin Layer Chromatography (TLC).

Potential Applications and Biological Activity
While direct in vivo studies on Di(2-thienyl)acetic acid are lacking, the structural motif of

thiophene-containing carboxylic acids is present in a number of biologically active molecules.

Thiophene derivatives have been investigated for a range of therapeutic applications.

Postulated Bioactivity
Based on the known activities of structurally related compounds, it is hypothesized that Di(2-
thienyl)acetic acid could exhibit anti-inflammatory and analgesic properties.[4] The thiophene

acetic acid moiety is a component of several compounds explored for their anti-inflammatory

effects.[4] A potential mechanism of action for such effects could involve the inhibition of

enzymes in the inflammatory cascade, such as cyclooxygenase (COX).[4]

The thiophene ring is a structural alert in drug metabolism, as it can be bioactivated by

cytochrome P450 enzymes to form reactive metabolites. This is a critical consideration in the

development of any thiophene-containing drug candidate.

Conclusion
Di(2-thienyl)acetic acid (CAS 4408-82-6) is a chemical compound with potential for further

investigation in medicinal chemistry and materials science. This technical guide has

summarized the currently available information on its chemical identity and properties. The lack

of detailed experimental protocols and biological data highlights the opportunity for further

research to explore the synthesis and potential applications of this molecule. Researchers are

encouraged to use this guide as a starting point for their investigations into the properties and

utility of Di(2-thienyl)acetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

